Cas no 61185-33-9 (methyl 3-(1-methylcyclopropyl)-3-oxopropanoate)

• Product Name: methyl 3-(1-methylcyclopropyl)-3-oxopropanoate
• CAS No: 61185-33-9
• Molecular Formula: C₈H₁₂O₃
• Molecular Weight: 156.17908
• CID: 954084
• PubChem ID: 317060

methyl 3-(1-methylcyclopropyl)-3-oxopropanoate Properties

Names and Identifiers

• methyl 3-(1-methylcyclopropyl)-3-oxopropanoate
• 1-methylcyclopropyl carbomethoxymethyl ketone
• AC1L7V82
• AG-G-22653
• CTK5B2810
• METHYL 3-(1-METHYLCYCLOPROPYL)-3-OXO-PROPANOATE
• NSC246193
• SureCN3531364
•  
• NSC-246193
• methyl3-(1-methylcyclopropyl)-3-oxopropanoate
• EN300-1126767
• AKOS018865296
• 61185-33-9
• SCHEMBL3531364
• DA-04428
• ZYDKTOHTRUZGCH-UHFFFAOYSA-N
• DTXSID50311890

• InChIKey： ZYDKTOHTRUZGCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O3/c1-8(3-4-8)6(9)5-7(10)11-2/h3-5H2,1-2H3
• SMILES： CC1(CC1)C(=O)CC(=O)OC

Computed Properties

• Exact Mass: 156.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 156.078644241g/mol
• Heavy Atom Count: 11
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids